Dihexyl 2-methylidenebutanedioate
Description
Dihexyl 2-methylidenebutanedioate is a synthetic organic compound classified as a diester derived from 2-methylidenebutanedioic acid (commonly known as itaconic acid) and hexanol. Its IUPAC name reflects its structure: two hexyl ester groups attached to the α,β-unsaturated dicarboxylic acid backbone. The methylidene group (CH₂=) at the C2 position introduces unsaturation, which may influence its reactivity and applications in polymer chemistry or as a functional monomer.
Molecular Formula: C₂₂H₃₆O₄ (inferred from structural analysis).
Key Features:
- Ester Groups: Two hexyl chains (C₆H₁₃O) contribute to hydrophobicity and thermal stability.
- Backbone: 2-methylidenebutanedioate (C₅H₄O₄²⁻), providing sites for conjugation or polymerization.
Properties
CAS No. |
13401-98-4 |
|---|---|
Molecular Formula |
C17H30O4 |
Molecular Weight |
298.4 g/mol |
IUPAC Name |
dihexyl 2-methylidenebutanedioate |
InChI |
InChI=1S/C17H30O4/c1-4-6-8-10-12-20-16(18)14-15(3)17(19)21-13-11-9-7-5-2/h3-14H2,1-2H3 |
InChI Key |
MHAOABLQRSMPKK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCOC(=O)CC(=C)C(=O)OCCCCCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Industrial Relevance
- This compound: While direct studies are scarce, its structure suggests utility in creating cross-linked polymers or as a comonomer in pressure-sensitive adhesives. The hexyl chains may reduce crystallinity, enhancing material flexibility.
- Dimethyl itaconate : Extensively studied for biodegradable polymers; its hexyl analogue could offer improved mechanical properties .
- Dihexyl azelate : A well-established plasticizer in PVC, highlighting the role of ester chain length in compatibility and performance .
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